Cas no 1227581-43-2 (6-Fluoro-5-(3-fluorophenyl)picolinaldehyde)

• Product Name: 6-Fluoro-5-(3-fluorophenyl)picolinaldehyde
• CAS No: 1227581-43-2
• MF: C₁₂H₇F₂NO
• MW: 219.186889886856
• CID: 4925500
• Update Time: 2025-06-25

6-Fluoro-5-(3-fluorophenyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-5-(3-fluorophenyl)picolinaldehyde
• 6-Fluoro-5-(3-fluorophenyl)picolinaldehyde

• Inchi： 1S/C12H7F2NO/c13-9-3-1-2-8(6-9)11-5-4-10(7-16)15-12(11)14/h1-7H
• InChI Key： YILILDSBGNDZME-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=O)N=1)C1C=CC=C(C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 249
• XLogP3: 2.8
• Topological Polar Surface Area: 30

Additional information on 6-Fluoro-5-(3-fluorophenyl)picolinaldehyde

Introduction to 6-Fluoro-5-(3-fluorophenyl)picolinaldehyde (CAS No: 1227581-43-2)

6-Fluoro-5-(3-fluorophenyl)picolinaldehyde, identified by its CAS number 1227581-43-2, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aldehydes and incorporates fluorine atoms at strategic positions, which enhances its pharmacological properties and potential applications in drug development.

The structural motif of 6-Fluoro-5-(3-fluorophenyl)picolinaldehyde consists of a picoline core substituted with a fluorine atom at the 6-position and a 3-fluorophenyl group at the 5-position. This unique arrangement imparts both electronic and steric effects that are highly valuable for modulating biological activity. The presence of fluorine atoms is particularly noteworthy, as fluorine substitution can significantly influence metabolic stability, binding affinity, and overall pharmacokinetic profiles of pharmaceutical compounds.

In recent years, there has been a surge in research focused on the development of fluorinated compounds due to their enhanced bioavailability and resistance to enzymatic degradation. 6-Fluoro-5-(3-fluorophenyl)picolinaldehyde exemplifies this trend, with its potential applications spanning various therapeutic areas. One of the most promising areas is in the development of small-molecule inhibitors for enzymes involved in cancer metabolism. Fluorinated aldehydes have shown promise in targeting enzymes such as tyrosine kinases and proteases, which are critical in cancer cell proliferation and survival.

Recent studies have highlighted the role of 6-Fluoro-5-(3-fluorophenyl)picolinaldehyde in modulating inflammatory pathways. In particular, its ability to interact with specific transcription factors and signaling molecules has been explored in models of chronic inflammation. The fluorine atoms in its structure contribute to its ability to bind tightly to biological targets, thereby enhancing its therapeutic efficacy. Additionally, its aldehyde functionality allows for further derivatization, enabling the creation of more complex molecules with tailored pharmacological properties.

The synthesis of 6-Fluoro-5-(3-fluorophenyl)picolinaldehyde is another area of active research. Advanced synthetic methodologies have been developed to achieve high yields and purity, which are essential for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations have been employed to construct the desired fluorinated framework efficiently. These synthetic advances not only facilitate the production of 6-Fluoro-5-(3-fluorophenyl)picolinaldehyde but also provide valuable insights into the development of other fluorinated pharmaceuticals.

The pharmacological profile of 6-Fluoro-5-(3-fluorophenyl)picolinaldehyde has been extensively studied in vitro and in vivo. Preclinical data suggest that it exhibits potent activity against various disease models, including those relevant to oncology and neurodegenerative disorders. Its ability to cross the blood-brain barrier makes it particularly interesting for treating central nervous system (CNS) diseases. Furthermore, its low toxicity profile observed in animal studies indicates its potential as a lead compound for further drug development.

In conclusion, 6-Fluoro-5-(3-fluorophenyl)picolinaldehyde (CAS No: 1227581-43-2) represents a significant advancement in fluorinated pharmaceutical chemistry. Its unique structural features, combined with its promising biological activities, make it a valuable candidate for further research and development. As our understanding of fluorine's role in medicinal chemistry continues to evolve, compounds like this are likely to play an increasingly important role in the next generation of therapeutics.